Cas no 110679-52-2 (7-oxo-7H-furo[3,2-g]chromen-9-yl beta-D-arabinopyranoside)

7-oxo-7H-furo[3,2-g]chromen-9-yl beta-D-arabinopyranoside structure
110679-52-2 structure
Product Name:7-oxo-7H-furo[3,2-g]chromen-9-yl beta-D-arabinopyranoside
CAS No:110679-52-2
MF:C16H14O8
MW:334.277565479279
CID:1199034
PubChem ID:184265
Update Time:2025-04-20

7-oxo-7H-furo[3,2-g]chromen-9-yl beta-D-arabinopyranoside Chemical and Physical Properties

Names and Identifiers

    • 7-oxo-7H-furo[3,2-g]chromen-9-yl beta-D-arabinopyranoside
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-(beta-D-arabinopyranosyloxy)-
    • DTXSID60911820
    • 7-Oxo-7H-furo[3,2-g][1]benzopyran-9-yl pentopyranoside
    • 110679-52-2
    • Inchi: 1S/C16H14O8/c17-9-6-22-16(12(20)11(9)19)24-15-13-8(3-4-21-13)5-7-1-2-10(18)23-14(7)15/h1-5,9,11-12,16-17,19-20H,6H2/t9-,11-,12+,16+/m1/s1
    • InChI Key: HBYXUKYDTXEALZ-DVIHMLIVSA-N
    • SMILES: O1C[C@H]([C@H]([C@@H]([C@@H]1OC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O)O)O

Computed Properties

  • Exact Mass: 334.06882
  • Monoisotopic Mass: 334.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: 639.5°C at 760 mmHg
  • Flash Point: 340.6°C
  • Refractive Index: 1.712
  • PSA: 118.59
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